Cas no 2168120-36-1 (2-(fluoromethyl)cyclopropylmethanesulfonyl chloride)
2-(Fluoromethyl)cyclopropylmethanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a fluoromethyl-substituted cyclopropane ring. This compound is valued for its unique structural motif, which combines the reactivity of a sulfonyl chloride group with the steric and electronic effects of the fluoromethylcyclopropyl moiety. Such characteristics make it a versatile intermediate in organic synthesis, particularly for the preparation of sulfonamides, sulfonate esters, and other functionalized derivatives. The presence of the fluorine atom enhances its utility in medicinal chemistry and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and binding affinity. Its reactivity allows for efficient derivatization under mild conditions, enabling precise molecular modifications.
2168120-36-1 structure
Product Name:2-(fluoromethyl)cyclopropylmethanesulfonyl chloride
CAS No:2168120-36-1
MF:C5H8ClFO2S
MW:186.632223129272
CID:5655079
PubChem ID:165876675
Update Time:2025-06-07
2-(fluoromethyl)cyclopropylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-27193364
- 2168120-36-1
- rac-[(1R,2R)-2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride, trans
- [2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride
- 2-(fluoromethyl)cyclopropylmethanesulfonyl chloride
-
- Inchi: 1S/C5H8ClFO2S/c6-10(8,9)3-5-1-4(5)2-7/h4-5H,1-3H2
- InChI Key: WBGBCHPDBCOZGQ-UHFFFAOYSA-N
- SMILES: ClS(CC1CC1CF)(=O)=O
Computed Properties
- Exact Mass: 185.9917565g/mol
- Monoisotopic Mass: 185.9917565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.5Ų
2-(fluoromethyl)cyclopropylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27193364-1g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 1g |
$1057.0 | 2023-09-10 | ||
| Enamine | EN300-27193364-5g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 5g |
$3065.0 | 2023-09-10 | ||
| Enamine | EN300-27193364-10g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 10g |
$4545.0 | 2023-09-10 | ||
| Enamine | EN300-27193364-0.05g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 0.05g |
$888.0 | 2025-03-20 | |
| Enamine | EN300-27193364-0.1g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 0.1g |
$930.0 | 2025-03-20 | |
| Enamine | EN300-27193364-0.25g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 0.25g |
$972.0 | 2025-03-20 | |
| Enamine | EN300-27193364-0.5g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 0.5g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27193364-1.0g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
| Enamine | EN300-27193364-2.5g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 2.5g |
$2071.0 | 2025-03-20 | |
| Enamine | EN300-27193364-5.0g |
[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride |
2168120-36-1 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 |
2-(fluoromethyl)cyclopropylmethanesulfonyl chloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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